Cas no 1806927-88-7 (Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate
• CAS No: 1806927-88-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884988
• Update Time: 2025-06-26

Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)4-3-13-6(8(11)12)5(10)7(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： ACTGTKVHDVSLFV-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(=O)OCC)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate, with the CAS number 1806927-88-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a nitro group, along with an ethyl ester moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and esterification reactions. The use of transition metal catalysts has significantly enhanced the selectivity and efficiency of these reactions, ensuring that the final product meets the stringent quality standards required for its intended applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent studies have demonstrated that derivatives of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This has opened up new avenues for its use in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with specific targets in plant systems makes it a candidate for herbicide development. Recent research has focused on optimizing its stability under environmental conditions and enhancing its selectivity towards target weeds while minimizing adverse effects on crops. These studies have highlighted the potential of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate as a sustainable solution for weed control in modern agriculture.

The electronic properties of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate make it an interesting candidate for materials science applications. Its conjugated system and electron-withdrawing groups contribute to its semiconductor-like behavior, which has been explored in the context of organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results suggest that this compound could offer improved device performance compared to traditional materials.

From an environmental perspective, understanding the fate and transport of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate in natural systems is crucial for assessing its ecological impact. Recent studies have examined its degradation pathways under various environmental conditions, including soil microbiota and aquatic environments. These investigations have provided valuable insights into its persistence and bioaccumulation potential, guiding regulatory decisions and industrial practices to minimize ecological risks.

Looking ahead, the continued exploration of Ethyl 2-(difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxylate is expected to unlock new opportunities across diverse scientific disciplines. Its versatile structure and unique properties position it as a key player in advancing innovation within pharmaceuticals, agrochemicals, and materials science. As research progresses, further elucidation of its molecular mechanisms and optimization of its applications will undoubtedly contribute to solving some of the most pressing challenges in these fields.